N,N,N-Tris(2-hydroxyethyl)propan-1-aminium

• CAS No.: 132828-43-4
• Molecular Formula: C9H22NO3+
• Molecular Weight: 192.28 g/mol
• IUPAC Name: tris(2-hydroxyethyl)-propylazanium
• InChI: InChI=1S/C9H22NO3/c1-2-3-10(4-7-11,5-8-12)6-9-13/h11-13H,2-9H2,1H3/q+1
• InChI Key: LJXXCZMUNLXJEY-UHFFFAOYSA-N
• Canonical SMILES: CCC[N+](CCO)(CCO)CCO

Description

N,N,N-Tris(2-hydroxyethyl)propan-1-aminium: is a chemical compound with the molecular formula C9H22NO3 . It is known for its unique structure, which includes three hydroxyethyl groups attached to a central nitrogen atom. This compound is often used in various scientific and industrial applications due to its versatile chemical properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N,N,N-Tris(2-hydroxyethyl)propan-1-aminium typically involves the reaction of propan-1-amine with ethylene oxide . The reaction is carried out under controlled conditions to ensure the formation of the desired product. The general reaction can be represented as follows:

$$\text{Propan-1-amine} + 3 \text{Ethylene oxide} \rightarrow \text{this compound}$$Propan-1-amine+3Ethylene oxide→this compound

Industrial Production Methods

In industrial settings, the production of this compound is often scaled up using continuous flow reactors. These reactors allow for precise control over reaction conditions, such as temperature and pressure, ensuring high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N,N,N-Tris(2-hydroxyethyl)propan-1-aminium undergoes various chemical reactions, including:

Oxidation: The hydroxyethyl groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form simpler amines.

Substitution: The hydroxyethyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include and .

Reduction: Reducing agents such as or are typically used.

Substitution: Substitution reactions often involve alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products Formed

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of simpler amines.

Substitution: Formation of various substituted amines depending on the reagents used.

Scientific Research Applications

N,N,N-Tris(2-hydroxyethyl)propan-1-aminium has a wide range of applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules.

Biology: Employed in the preparation of buffers and stabilizing agents for biological assays.

Medicine: Investigated for its potential use in drug delivery systems and as a component in pharmaceutical formulations.

Industry: Utilized in the production of surfactants, emulsifiers, and other specialty chemicals.

Mechanism of Action

The mechanism of action of N,N,N-Tris(2-hydroxyethyl)propan-1-aminium is primarily based on its ability to interact with various molecular targets through hydrogen bonding and electrostatic interactions. The hydroxyethyl groups can form hydrogen bonds with other molecules, while the central nitrogen atom can participate in electrostatic interactions. These interactions enable the compound to stabilize various chemical and biological systems .

Comparison with Similar Compounds

Similar Compounds

• N,N-Bis(2-hydroxyethyl)propan-1-aminium
• N,N-Dimethyl-N-(2-hydroxyethyl)propan-1-aminium
• N,N-Diethyl-N-(2-hydroxyethyl)propan-1-aminium

Uniqueness

N,N,N-Tris(2-hydroxyethyl)propan-1-aminium is unique due to the presence of three hydroxyethyl groups, which provide enhanced solubility and reactivity compared to similar compounds with fewer hydroxyethyl groups. This makes it particularly useful in applications requiring high solubility and specific reactivity .